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Compound of Interest

Compound Name: Dimethyl-2-methylsulfonylazelate

Cat. No.: B8579723

Get Quote

Executive Summary
Methylation is a cornerstone transformation in drug development, yet standard reagents (MeI,

DMS) pose severe safety risks due to high volatility and inhalation toxicity. Dimethyl-2-
methylsulfonylazelate (DMSA-Z) represents a class of "heavy" methylating agents designed

to mitigate these risks. By tethering the electrophilic methyl source to a lipophilic azelate (C9)

backbone, DMSA-Z offers negligible vapor pressure, enhanced solubility in non-polar solvents,

and simplified workup via phase separation. This guide outlines the mechanistic basis, safety

protocols, and step-by-step methodologies for N-, O-, and S-methylation using DMSA-Z.

Mechanistic Insight & Reagent Properties
Chemical Logic
Standard methylating agents rely on a small leaving group (Iodide, Sulfate). DMSA-Z utilizes a

bulky 2-methylsulfonylazelate leaving group. Upon methyl transfer, the byproduct is a

substituted azelate diester, which is non-toxic, non-volatile, and easily separated from polar

products by chromatography or liquid-liquid extraction.
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Reaction Scheme:

Comparative Advantage
Feature Methyl Iodide (MeI)

Dimethyl Sulfate
(DMS)

DMSA-Z (Protocol
Reagent)

Boiling Point 42.4 °C 188 °C >280 °C (Predicted)

Vapor Pressure High (Inhalation Risk) Moderate
Negligible (Safe

Handling)

Solubility Universal Organic Highly Lipophilic

Atom Economy High Moderate
Low (Trade-off for

Safety)

Workup Evaporation (Risk) Quenching (Toxic) Phase Partitioning

Experimental Protocols
General Safety & Handling

PPE: Standard lab coat, nitrile gloves (0.11 mm), and safety glasses. Unlike MeI, a fume

hood is recommended but not critical for vapor control; however, it is required for solvent

handling.

Storage: Store DMSA-Z at room temperature under inert atmosphere (Argon/N2) to prevent

hydrolysis of the ester groups.

Protocol A: N-Methylation of Indoles (Drug Scaffold
Synthesis)
Objective: Selective N1-methylation of an indole derivative.

Reagents:

Substrate: Indole derivative (1.0 equiv)

Reagent: DMSA-Z (1.2 equiv)
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Base: Cesium Carbonate (

) (2.0 equiv)

Solvent: Acetonitrile (MeCN) or DMF

Step-by-Step Procedure:

Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the Indole

substrate (1.0 mmol) in anhydrous MeCN (5 mL).

Activation: Add

(2.0 mmol, 651 mg) in a single portion. Stir at room temperature for 15 minutes to
deprotonate the indole nitrogen (Color change often observed).

Addition: Add DMSA-Z (1.2 mmol) dropwise via syringe. Note: DMSA-Z is viscous; warming

to 30°C may facilitate transfer.

Reaction: Heat the mixture to 60°C and stir for 4–6 hours. Monitor by TLC or LC-MS.

Checkpoint: The disappearance of the starting material and the appearance of the

methylated product (M+14) confirms progress.

Workup (Self-Validating Step):

Cool to room temperature.

Filter off solid inorganic salts (

, Cs-Azelate byproduct).

Dilute filtrate with Ethyl Acetate (EtOAc) and wash with water (

).

Validation: The lipophilic DMSA-Z byproduct largely remains in the organic phase but is

much less polar than the product. If the product is polar (e.g., amine salt), wash with non-

polar Hexane to remove the azelate byproduct.
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Purification: Concentrate the organic layer and purify via flash column chromatography

(SiO2, Hexane/EtOAc gradient).

Protocol B: O-Methylation of Phenols (Late-Stage
Functionalization)
Objective: Methylation of a complex phenol where mild conditions are required.

Reagents:

Substrate: Phenolic compound (1.0 equiv)

Reagent: DMSA-Z (1.1 equiv)

Base: Potassium Carbonate (

) (1.5 equiv)

Solvent: Acetone (Reagent Grade)

Step-by-Step Procedure:

Dissolution: Dissolve Phenol (1.0 mmol) and DMSA-Z (1.1 mmol) in Acetone (10 mL).

Base Addition: Add anhydrous

(1.5 mmol, 207 mg).

Reflux: Attach a reflux condenser and heat to reflux (56°C) for 8 hours.

Why Reflux? Acetone reflux provides gentle thermal activation without degrading sensitive

functional groups.

Quench & Isolation:

Evaporate Acetone under reduced pressure.

Resuspend residue in Water (10 mL) and extract with Dichloromethane (DCM,
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).

The azelate byproduct may act as a surfactant; if emulsion occurs, add brine.

Analysis: Verify O-Methylation via 1H NMR (Singlet at

3.8 ppm).

Visualization of Workflows
Reaction Pathway & Logic
The following diagram illustrates the generic reaction pathway and the separation logic,

highlighting the "Green Chemistry" aspect of the byproduct removal.
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Caption: Logical flow of DMSA-Z mediated methylation, emphasizing the divergence of product

and lipophilic byproduct during workup.

Signal Transduction Context (Example Application)
Methylation often modulates biological signaling (e.g., Histone Methylation). While DMSA-Z is a

chemical reagent, its products (methylated inhibitors) affect pathways like EZH2.
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Caption: Example utility: Synthesis of EZH2 inhibitors to modulate epigenetic gene silencing

pathways.
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Issue Probable Cause Corrective Action

Low Yield Steric hindrance of substrate
Switch solvent to DMF and

increase temp to 80°C.

Incomplete Reaction Moisture in solvent

DMSA-Z is sensitive to

hydrolysis. Use anhydrous

solvents.

Emulsion in Workup Azelate surfactant effect
Add saturated NaCl (Brine) or

use DCM instead of EtOAc.

Byproduct Contamination Similar polarity to product

Perform a "Hexane Wash" on

the crude solid if the product is

polar.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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